Cas no 952486-65-6 (2-{[1-(tert-Butoxycarbonyl)-4-piperidinyl]-oxy}propanoic acid)

• Product Name: 2-{[1-(tert-Butoxycarbonyl)-4-piperidinyl]-oxy}propanoic acid
• CAS No: 952486-65-6
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 1079622
• PubChem ID: 50853305
• Update Time: 2025-11-01

2-{[1-(tert-Butoxycarbonyl)-4-piperidinyl]-oxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(tert-Butoxycarbonyl)-4-piperidinyl]-oxy}propanoic acid
• 2-(1-(tert-butoxycarbonyl)piperidin-4-yloxy)propanoic acid
• 4-(1-carboxyethoxy)-1-Piperidinecarboxylic acid 1-(1,1-dimethylethyl)ester
• 952486-65-6
• 2-{[1-(tert-butoxycarbonyl)-4-piperidinyl]oxy}propanoic acid
• SS-3056
• 2-((1-(tert-Butoxycarbonyl)piperidin-4-yl)oxy)propanoic acid
• 2-((1-(tert-Butoxycarbonyl)piperidin-4-yl)oxy)propanoicacid
• J-502156
• YHKRUDZVAIDLNI-UHFFFAOYSA-N
• AKOS005073914
• SCHEMBL4106700
• 4-(1-Carboxyethoxy)piperidine-1-carboxylic acid tert-butyl ester
• 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]oxypropanoic acid
• FT-0765002
• SB48231
• G28854
• DB-080201
• 2-{[1-(tert-butoxycarbonyl)piperidin-4-yl]oxy}propanoic acid
• (R)-2-((1-(tert-Butoxycarbonyl)piperidin-4-yl)oxy)propanoic acid

• MDL： MFCD14581674
• Inchi： 1S/C13H23NO5/c1-9(11(15)16)18-10-5-7-14(8-6-10)12(17)19-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,15,16)
• InChI Key： YHKRUDZVAIDLNI-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-{[1-(tert-Butoxycarbonyl)-4-piperidinyl]-oxy}propanoic acid

Comprehensive Overview of 2-{[1-(tert-Butoxycarbonyl)-4-piperidinyl]-oxy}propanoic acid (CAS No. 952486-65-6)

2-{[1-(tert-Butoxycarbonyl)-4-piperidinyl]-oxy}propanoic acid (CAS No. 952486-65-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal intermediates in drug discovery. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a propanoic acid moiety, makes it highly valuable for designing bioactive molecules. Researchers often employ it in peptide coupling reactions, enzyme inhibition studies, and as a building block for small-molecule therapeutics.

The growing interest in piperidine-based compounds stems from their prevalence in FDA-approved drugs, particularly in neurology and oncology. With the rise of AI-driven drug discovery and high-throughput screening, CAS No. 952486-65-6 has gained traction as a versatile scaffold. Its Boc-protected amine ensures stability during synthetic processes, while the carboxylic acid group facilitates further derivatization. This dual functionality aligns with modern trends in fragment-based drug design and click chemistry, addressing key challenges in medicinal chemistry.

From an industrial perspective, 2-{[1-(tert-Butoxycarbonyl)-4-piperidinyl]-oxy}propanoic acid is synthesized under stringent quality controls to meet the demands of GMP-compliant production. Its applications extend to protease inhibitor development and kinase-targeted therapies, areas heavily explored in recent years due to their relevance in treating chronic diseases. The compound’s chiral center also opens avenues for stereoselective synthesis, a hot topic in asymmetric catalysis research.

Environmental and regulatory considerations are integral to its usage. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s biodegradability profile and low ecotoxicity make it a sustainable choice for green chemistry initiatives. As the pharmaceutical industry shifts toward carbon-neutral practices, intermediates like CAS No. 952486-65-6 are scrutinized for their lifecycle impact.

In summary, 2-{[1-(tert-Butoxycarbonyl)-4-piperidinyl]-oxy}propanoic acid exemplifies innovation at the intersection of chemistry and biology. Its adaptability to structure-activity relationship (SAR) studies and compatibility with automated synthesis platforms position it as a cornerstone in next-generation drug development. For researchers navigating cheminformatics databases or optimizing lead compounds, this molecule offers both utility and inspiration.